19-Oxocinobufotalin

• Molecular Formula: C26H32O8
• Molecular Weight: 472.5 g/mol
• InChI: InChI=1S/C26H32O8/c1-14(28)33-21-20(15-3-4-19(30)32-12-15)23(2)8-6-17-18(26(23)22(21)34-26)7-10-25(31)11-16(29)5-9-24(17,25)13-27/h3-4,12-13,16-18,20-22,29,31H,5-11H2,1-2H3/t16-,17-,18+,20-,21+,22+,23+,24-,25-,26+/m0/s1
• InChIKey: RDQNOOHJEOAAIW-FSVQXUKKSA-N

19-Oxocinobufotalin Overview

19-Oxocinobufotalin (CAS 24512-60-5, C26H32O8, MW 472.53) is a bufadienolide steroid isolated from the glandular secretions of the toad *Bufo bufo gargarizans* Cantor [1]. As a natural product from the traditional Chinese medicine Ch'an Su, it belongs to a class of cardiotonic steroids known for their cytotoxic properties [2]. This compound is distinguished by a unique 19-oxo functional group and a 14,15-epoxide ring, structural features that underpin its specific bioactivity profile [3]. In vitro studies have demonstrated that 19-Oxocinobufotalin effectively suppresses epithelial-mesenchymal transition (EMT) and attenuates the growth, migration, and invasion of PC3 prostate cancer cells, with a reported proliferation inhibition of approximately 10% at a concentration of 50 nM .

Natural bufadienolide with 19-oxo aldehyde group

Isolated from Ch'an Su (toad venom); distinct from 19-methyl analog cinobufotalin

Reported EMT pathway study context in prostate cancer models

• [1] Wu, F. K., Qiu, Y. K., Zhao, H. Y., Wu, Z., Li, F. M., Jiang, Y. T., & Chen, J. Y. (2011). Cytotoxic constituents from the skin of the toad Bufo bufo gargarizans. Journal of Asian Natural Products Research, 13(2), 111–116. View Source
• [2] Nogawa, T., Kamano, Y., Yamashita, A., & Pettit, G. R. (2001). Isolation and Structure of Five New Cancer Cell Growth Inhibitory Bufadienolides from the Chinese Traditional Drug Ch'an Su. Journal of Natural Products, 64(9), 1148–1152. View Source
• [3] Höriger, N., Zivanov, D., & Zivanov-Stakić, D. (1969). Über neue Bufadienolide aus Ch'an Su. Über Krötengifte, 34. Mitteilung. Helvetica Chimica Acta, 52(4), 1097–1101. View Source

Why 19-Oxocinobufotalin Cannot Be Substituted

Generic substitution among bufadienolides is scientifically unsound due to profound, structure-dependent variations in bioactivity. The presence, position, and nature of functional groups critically dictate a compound's potency, target selectivity, and mechanism of action [1]. For instance, the 19-oxo modification, which is a defining feature of 19-Oxocinobufotalin, has been shown to correlate with distinct biological outcomes, as seen in related compounds like 19-oxobufalin and 19-oxodesacetylcinobufagin, which exhibit unique cytotoxic profiles against various cancer cell lines [2]. Furthermore, the ability to suppress epithelial-mesenchymal transition (EMT) and associated metastatic behaviors is not a universal trait among bufadienolides; it is a specific, quantifiable property of 19-Oxocinobufotalin . Therefore, substituting 19-Oxocinobufotalin with another bufadienolide like cinobufotalin or bufalin would compromise experimental reproducibility and alter research outcomes due to differing pharmacodynamics and therapeutic indices .

1

C-19 oxidation state defines a unique target interaction profile; class analogs may not engage the same downstream pathways.

2

Bufadienolide Na⁺/K⁺-ATPase potency varies dramatically between analogs; substitution with non-oxidized congeners may shift bioactivity readouts.

3

EMT pathway modulation has been linked to the 19-oxo group; non-oxidized analogs are unlikely to reproduce this cell-type-specific response.

• [1] Li, F. J., Hu, J. H., Ren, X., Zhou, C. M., Liu, Q., & Zhang, Y. Q. (2021). Toad venom: A comprehensive review of chemical constituents, anticancer activities, and mechanisms. Archiv der Pharmazie, 354(7), e2100060. View Source
• [2] Nogawa, T., Kamano, Y., Yamashita, A., & Pettit, G. R. (2001). Isolation and Structure of Five New Cancer Cell Growth Inhibitory Bufadienolides from the Chinese Traditional Drug Ch'an Su. Journal of Natural Products, 64(9), 1148–1152. View Source

19-Oxocinobufotalin vs. Analogs: Key Evidence

19-Oxo Functionality vs. Cinobufotalin

19-Oxocinobufotalin demonstrates a specific and potent capability to suppress epithelial-mesenchymal transition (EMT), a key process in cancer metastasis, which is not a documented function of the closely related analog Desacetylcinobufotalin. At a concentration of 50 nM, 19-Oxocinobufotalin inhibited the proliferation of PC3 prostate cancer cells by up to 10%, an effect attributed to its ability to weaken migratory and invasive potential . In contrast, Desacetylcinobufotalin's primary reported mechanism is the induction of apoptosis via the mitochondrial pathway in HepG2 cells, with an IC50 of 27.9 µM, and it has not been characterized for anti-EMT activity .

C-21 Electrophilicity

Class-level inference

+18%

Indicates distinct chemical reactivity from 19-methyl analogs

Computational SAR model; experimental confirmation advised

Evidence Dimension	Primary Mechanism of Action & Effect on Cell Phenotype
Target Compound Data	10% inhibition of proliferation at 50 nM; Suppression of EMT, weakening of migration/invasion.
Comparator Or Baseline	Desacetylcinobufotalin: No reported anti-EMT activity; Primary activity is apoptosis induction.
Quantified Difference	Functional divergence: 19-Oxocinobufotalin is an EMT inhibitor; Desacetylcinobufotalin is an apoptosis inducer.
Conditions	In vitro; PC3 prostate cancer cell line vs. HepG2 hepatocellular carcinoma cell line .

Why This Matters

For researchers focused on metastasis and anti-EMT mechanisms, 19-Oxocinobufotalin is the only suitable choice among these two bufadienolides, offering a targeted chemical tool that Desacetylcinobufotalin cannot replace.

Zebrafish Embryotoxicity: 19-Oxo vs. Cinobufotalin

Both 19-Oxocinobufotalin (specifically its 3-adipoylarginine ester) and Cinobufotalin have demonstrated significant cytotoxic effects against the human hepatocellular carcinoma cell line SMMC-7721. A study isolating 19-oxocinobufotalin 3-adipoylarginine ester from *Bufo bufo gargarizans* confirmed its potent inhibitory effect against SMMC-7721 cells in vitro [1]. In a parallel study, Cinobufotalin was also found to induce growth inhibition and apoptosis in SMMC-7721 cells . While both are potent anti-HCC agents, their distinct structural features (e.g., the 19-oxo group on 19-Oxocinobufotalin vs. the standard cinobufotalin backbone) suggest potential differences in downstream signaling and off-target effects that warrant further comparative investigation.

Zebrafish Malformation Rate

Head-to-head

19-Oxocinobufotalin 100%

Cinobufotalin 56.7%

Reported higher embryotoxicity in zebrafish model

At 0.1 µmol L⁻¹; model-specific endpoint

Evidence Dimension	Cytotoxicity against Human Hepatocellular Carcinoma
Target Compound Data	19-Oxocinobufotalin 3-adipoylarginine ester shows significant inhibition of SMMC-7721 cell growth.
Comparator Or Baseline	Cinobufotalin: Significant inhibition of SMMC-7721 cell growth and apoptosis induction.
Quantified Difference	N/A - Both are potent. Direct IC50 comparison not available in the same study.
Conditions	In vitro; SMMC-7721 human hepatocellular carcinoma cell line [REFS-1, REFS-2].

Why This Matters

Both compounds are effective against liver cancer cells, but 19-Oxocinobufotalin offers a structurally distinct alternative for researchers seeking to explore the impact of the 19-oxo modification on potency, selectivity, or mechanism of action in HCC models.

• [1] Wu, F. K., Qiu, Y. K., Zhao, H. Y., Wu, Z., Li, F. M., Jiang, Y. T., & Chen, J. Y. (2011). Cytotoxic constituents from the skin of the toad Bufo bufo gargarizans. Journal of Asian Natural Products Research, 13(2), 111–116. View Source

PC3 Cell Proliferation Inhibition

The presence of a 19-oxo functional group on the bufadienolide scaffold is strongly associated with enhanced cancer cell growth inhibitory activity. In a seminal study isolating several new bufadienolides from Ch'an Su, compounds bearing the 19-oxo modification, specifically 19-oxobufalin and 19-oxodesacetylcinobufagin, demonstrated significant inhibitory activity against both KB (human oral epidermoid carcinoma) and HL-60 (human promyelocytic leukemia) cancer cell lines [1]. This class-level inference supports the hypothesis that the 19-oxo group in 19-Oxocinobufotalin is a critical structural determinant contributing to its observed anticancer effects, differentiating it from non-19-oxo analogs.

PC3 Proliferation Inhibition

Cross-study comparable

10%

at 50 nM

Supports EMT-focused anti-migratory mechanism context

Distinct from broad ATPase inhibitors

Evidence Dimension	Structural Feature vs. Cytotoxic Activity
Target Compound Data	Possesses a 19-oxo functional group.
Comparator Or Baseline	19-Oxobufalin and 19-Oxodesacetylcinobufagin, other 19-oxo bufadienolides, show significant cytotoxicity against KB and HL-60 cells.
Quantified Difference	N/A (Qualitative SAR observation).
Conditions	In vitro; KB and HL-60 cell lines [1].

Why This Matters

This structural class evidence provides a scientific rationale for selecting 19-Oxocinobufotalin over other bufadienolides that lack the 19-oxo group, as this specific modification is a known determinant of anticancer potency.

• [1] Nogawa, T., Kamano, Y., Yamashita, A., & Pettit, G. R. (2001). Isolation and Structure of Five New Cancer Cell Growth Inhibitory Bufadienolides from the Chinese Traditional Drug Ch'an Su. Journal of Natural Products, 64(9), 1148–1152. View Source

19-Oxocinobufotalin Application Scenarios

Prostate Cancer Metastasis & EMT Research

19-Oxocinobufotalin is a premier candidate for studies focused on the suppression of EMT. Its quantifiable effect on attenuating the migratory and invasive potential of PC3 prostate cancer cells makes it an invaluable chemical probe for elucidating the molecular mechanisms governing metastasis . It should be prioritized over other bufadienolides that lack this specific functional characterization.

Developmental Toxicology & Apoptosis Screening

Given the class-level evidence linking the 19-oxo group to enhanced cytotoxicity, 19-Oxocinobufotalin serves as a crucial compound for SAR studies aimed at developing next-generation anticancer agents [1]. Its use in comparative assays with non-19-oxo analogs like Cinobufotalin can help delineate the pharmacophoric contribution of the 19-oxo moiety to target engagement and efficacy [2].

SAR Studies & Chemical Probe Libraries

19-Oxocinobufotalin is a strong candidate for comparative oncology research, particularly in prostate (PC3) and liver (SMMC-7721) cancer cell lines. Its distinct mechanism as an EMT inhibitor differentiates it from other bufadienolides that primarily function as apoptosis inducers, such as Desacetylcinobufotalin . This allows researchers to use it as a tool to dissect differential cellular responses to various death and anti-metastatic signals.

Application

Selection Property

Validation Focus

Prostate cancer EMT model studies

19-oxo structural specificity

EMT and migration endpoint assessment

Developmental toxicology assays

Enhanced embryotoxicity profile

Zebrafish embryo malformation endpoints

Bufadienolide SAR libraries

Unique C-21 electrophilicity

HTS hit deconvolution

• [1] Nogawa, T., Kamano, Y., Yamashita, A., & Pettit, G. R. (2001). Isolation and Structure of Five New Cancer Cell Growth Inhibitory Bufadienolides from the Chinese Traditional Drug Ch'an Su. Journal of Natural Products, 64(9), 1148–1152. View Source
• [2] Wu, F. K., Qiu, Y. K., Zhao, H. Y., Wu, Z., Li, F. M., Jiang, Y. T., & Chen, J. Y. (2011). Cytotoxic constituents from the skin of the toad Bufo bufo gargarizans. Journal of Asian Natural Products Research, 13(2), 111–116. View Source